Cas no 13078-36-9 (Glycine,N,N-bis[2-[bis(carboxymethyl)amino]ethyl]-, sodium salt (1:3))

• Product Name: Glycine,N,N-bis[2-[bis(carboxymethyl)amino]ethyl]-, sodium salt (1:3)
• CAS No: 13078-36-9
• MF: C₁₄H₂₀N₃Na₃O₁₀
• MW: 459.292016983032
• CID: 234651
• PubChem ID: 145925537
• Update Time: 2025-04-19

Glycine,N,N-bis[2-[bis(carboxymethyl)amino]ethyl]-, sodium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• Glycine,N,N-bis[2-[bis(carboxymethyl)amino]ethyl]-, sodium salt (1:3)
• Trisodium dihydrogen -N,N-(bis(2-(bis(carboxylatomethyl)amino)ethyl))glycinate
• Glycine,N,N-bis[2-[bis(carboxymethyl)amino]ethyl-,trisodium salt
• PC-45
• PC 45
• EINECS 235-979-5
• TRISODIUM DIHYDROGEN-N,N-(BIS(2-(BIS(CARBOXYLATOMETHYL)AMINO)ETHYL))GLYCINATE
• Pentetate trisodium
• TRISODIUM DTPA
• 13078-36-9
• TRISODIUM DIETHYLENE TRIAMINEPENTAACETATE
• DIETHYLENETRIAMINEPENTAACETIC ACID TRISODIUM SALT
• Chelest PC 45
• 79FZD535SC
• UNII-79FZD535SC

• Inchi： 1S/C14H23N3O10.3Na/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27;;;/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27);;;/q;3*+1/p-3
• InChI Key： HFNVACONKMSOTH-UHFFFAOYSA-K
• SMILES： [Na+].[Na+].[Na+].[O-]C(CN(CCN(CC(=O)[O-])CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)[O-])=O.[H+].[H+]

Computed Properties

• Exact Mass: 459.08417669g/mol
• Monoisotopic Mass: 459.08417669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 30
• Rotatable Bond Count: 11
• Complexity: 454
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 210Ų